Cas no 58344-27-7 (1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one)

1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one is a synthetic organic compound featuring a phenylpropenone backbone with hydroxyl and methoxy substituents. Its structural properties, including the conjugated enone system and aromatic ring, make it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential reactivity in Michael additions and condensation reactions due to its α,β-unsaturated ketone moiety. Its stability is enhanced by the sterically hindered 4,4-dimethyl group, which may also influence selectivity in synthetic applications. The phenolic hydroxyl group offers further functionalization opportunities, while the methoxy substituent contributes to electronic modulation. This compound is suitable for studies in medicinal chemistry and material science.
1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one structure
58344-27-7 structure
Product Name:1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one
CAS No:58344-27-7
MF:C14H18O3
MW:234.290924549103
CID:1063104
PubChem ID:6446390
Update Time:2025-05-21

1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one
    • 1-(4-HYDROXY-3-METHOXYPHENYL)-4,4-DIMETHYL-1-PENTEN-3-ONE,YELLOW SOLID
    • (E)-1-(4-hydroxy-3-methoxyphenyl)-4,4-dimethylpent-1-en-3-one
    • 2-08-00-00336 (Beilstein Handbook Reference)
    • (1e)-1-(4-hydroxy-3-methoxyphenyl)-4,4-di-methylpent-1-en-3-one
    • 1-Penten-3-one, 1-(4-hydroxy-3-methoxyphenyl)-4,4-dimethyl-
    • BRN 3274514
    • 58344-27-7
    • SCHEMBL10001150
    • Inchi: 1S/C14H18O3/c1-14(2,3)13(16)8-6-10-5-7-11(15)12(9-10)17-4/h5-9,15H,1-4H3/b8-6+
    • InChI Key: HQCPXGCKNBVMPN-SOFGYWHQSA-N
    • SMILES: O=C(/C=C/C1C=CC(=C(C=1)OC)O)C(C)(C)C

Computed Properties

  • Exact Mass: 234.12600
  • Monoisotopic Mass: 234.125594
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.084
  • Boiling Point: 372.5°C at 760 mmHg
  • Flash Point: 136.3°C
  • Refractive Index: 1.553
  • PSA: 46.53000
  • LogP: 3.02920

1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H946375-2mg
1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one
58344-27-7
2mg
$87.00 2023-05-18
TRC
H946375-5mg
1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one
58344-27-7
5mg
$190.00 2023-05-18
TRC
H946375-10mg
1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one
58344-27-7
10mg
$345.00 2023-05-18
TRC
H946375-25mg
1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one
58344-27-7
25mg
$833.00 2023-05-18
TRC
H946375-50mg
1-(4-Hydroxy-3-methoxyphenyl)-4,4-dimethyl-1-penten-3-one
58344-27-7
50mg
$1487.00 2023-05-18
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